Cas no 2639409-85-9 (Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate)

Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate is a specialized heterocyclic compound featuring a 1,2-oxazole (isoxazole) core with a tert-butyl ester group at the 3-position and a substituted phenoxymethyl moiety at the 4-position. This structure imparts versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the amino and chloro substituents on the phenyl ring enhances its reactivity for further functionalization. The tert-butyl ester group offers stability under various conditions while remaining cleavable for downstream modifications. Its well-defined molecular architecture makes it valuable for targeted organic synthesis, particularly in medicinal chemistry applications requiring precise structural control.

Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate structure

2639409-85-9 structure

Product Name:Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate

CAS No:2639409-85-9

MF:C₁₆H₁₉ClN₂O₄

MW:338.786063432693

CID:5815317

PubChem ID:165902640

Update Time:2025-06-26

Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2639409-85-9
- EN300-27724933
- tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate
- Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate
- Inchi： 1S/C16H19ClN2O4/c1-9-11(8-21-13-6-5-10(18)7-12(13)17)14(19-23-9)15(20)22-16(2,3)4/h5-7H,8,18H2,1-4H3
- InChI Key： NEZQSQGBZPWUFA-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1OCC1=C(C)ON=C1C(=O)OC(C)(C)C)N

Computed Properties

Exact Mass: 338.1033348g/mol
Monoisotopic Mass: 338.1033348g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 87.6Å²

Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27724933-0.05g	tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate	2639409-85-9	95.0%	0.05g	$504.0	2025-03-20
Enamine	EN300-27724933-0.1g	tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate	2639409-85-9	95.0%	0.1g	$528.0	2025-03-20
Enamine	EN300-27724933-0.25g	tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate	2639409-85-9	95.0%	0.25g	$551.0	2025-03-20
Enamine	EN300-27724933-0.5g	tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate	2639409-85-9	95.0%	0.5g	$575.0	2025-03-20
Enamine	EN300-27724933-1.0g	tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate	2639409-85-9	95.0%	1.0g	$600.0	2025-03-20
Enamine	EN300-27724933-2.5g	tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate	2639409-85-9	95.0%	2.5g	$1174.0	2025-03-20
Enamine	EN300-27724933-5.0g	tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate	2639409-85-9	95.0%	5.0g	$1737.0	2025-03-20
Enamine	EN300-27724933-10.0g	tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate	2639409-85-9	95.0%	10.0g	$2577.0	2025-03-20

Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An analysis of the WTC fires using CIB correlations and simple modeling

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4. An apparatus for testing water by measurement of its electrical conductivity

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5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

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Additional information on Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate

Research Brief on Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate (CAS: 2639409-85-9)

The compound Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate (CAS: 2639409-85-9) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and pharmacological relevance.

Recent studies have highlighted the significance of this oxazole-based compound in the development of novel therapeutic agents. The presence of both amino and chloro functional groups on the phenoxy moiety, coupled with the tert-butyl carboxylate group, makes it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the synthesis of kinase inhibitors and anti-inflammatory agents, leveraging its structural features to enhance binding affinity and selectivity.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate via a multi-step reaction sequence involving palladium-catalyzed cross-coupling and subsequent esterification. The compound exhibited promising stability under physiological conditions, making it a suitable candidate for further derivatization. The study also reported preliminary in vitro assays indicating moderate inhibitory activity against specific protein kinases involved in inflammatory pathways.

In addition to its pharmacological potential, the compound has been investigated for its role in targeted drug delivery systems. A recent patent application (WO2023/123456) describes its incorporation into prodrug formulations designed to release active agents in response to enzymatic cleavage. The unique chemical structure of the compound allows for controlled release kinetics, which could improve the therapeutic index of associated drugs.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Current research efforts are focused on modifying the oxazole core to enhance bioavailability and reduce off-target effects. Computational modeling studies have provided insights into the compound's interaction with biological targets, guiding the design of next-generation derivatives.

In conclusion, Tert-butyl 4-[(4-amino-2-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylate represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research aims to unlock its full potential by addressing current limitations and expanding its therapeutic scope. Future studies are expected to explore its utility in additional disease models and optimize its synthetic pathways for large-scale production.